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Compound of Interest

Compound Name: 2-Guanidinopentanedioic acid

CAS No.: 74318-14-2

Cat. No.: B1202048

Get Quote

Introduction & Mechanistic Rationale
2-Guanidinopentanedioic acid—commonly referred to as (S)-(-)-2-Guanidinoglutaric acid or

α-GGA—is an endogenous guanidino compound with significant neuropharmacological

relevance. In in vitro models, it is primarily deployed as a free radical generator and a

competitive nitric oxide synthase (NOS) inhibitor 1. Understanding its solvation

thermodynamics and chemical stability is critical for ensuring reproducible assay conditions,

particularly in high-throughput pharmacological screening and enzyme kinetic studies.

Physicochemical Properties
Before initiating solvation, it is crucial to understand the physicochemical parameters of the

compound to avoid precipitation or degradation during the assay.

Table 1: Physicochemical and Solvation Parameters of α-GGA
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Parameter Specification

Chemical Name (S)-(-)-2-Guanidinoglutaric acid

CAS Number 73477-53-9

Molecular Formula C6H11N3O4

Molecular Weight 189.17 g/mol

Primary Target Nitric Oxide Synthase (NOS)

Standard Stock Solvent Dimethyl Sulfoxide (DMSO)

Max Stock Concentration 10 mM 2

Solvation Strategy: The Causality of Experimental
Choices
While α-GGA possesses polar functional groups (a guanidino group and two carboxylic acids)

that confer moderate aqueous solubility, preparing primary stock solutions in Dimethyl

Sulfoxide (DMSO) at 10 mM is the gold standard for in vitro profiling.

Why DMSO for the Master Stock? DMSO acts as a robust aprotic solvent that prevents

premature hydrolysis or bacterial degradation of the compound during long-term storage at

-20°C. It ensures complete molecular dispersion without the localized pH shifts that can

occur when dissolving zwitterionic amino acid derivatives directly in unbuffered water.

Why Aqueous Buffers for Working Solutions? To maintain cell viability and enzymatic

integrity, the final DMSO concentration in the assay must be strictly kept below 0.1% (v/v).

Therefore, the 10 mM DMSO stock must be serially diluted into physiological buffers (e.g.,

Tris-HCl, PBS, or ammonium acetate) just prior to application 3.

Step-by-Step Solvation Protocol
This protocol is designed as a self-validating system; each step includes a physical check to

ensure the integrity of the solution before proceeding.

Phase 1: Preparation of 10 mM Master Stock

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.szabo-scandic.com/de/a-guanidinoglutaric-acid-cas-73477-53-9-mexhy-130325-5
https://www.researchgate.net/publication/268872532_First_evidence_of_accumulation_in_cyanobacteria_of_guanidinoacetate_a_precursor_of_the_toxin_cylindrospermopsin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibration: Allow the lyophilized α-GGA powder to reach room temperature in a desiccator

for at least 30 minutes. Causality: This prevents ambient moisture condensation upon

opening, which can rapidly degrade the compound.

Weighing: Accurately weigh 1.89 mg of α-GGA into a sterile vial.

Solvation: Add exactly 1.0 mL of anhydrous, cell-culture grade DMSO (>99.9% purity) to the

vial to achieve a 10 mM concentration.

Agitation: Vortex the solution vigorously for 30–60 seconds. Validation Check: Hold the vial to

the light. If microscopic particulates remain, sonicate the vial in a room-temperature water

bath for 2–5 minutes until the solution is completely optically clear.

Aliquot & Storage: Dispense into 50 µL aliquots in sterile, amber microcentrifuge tubes to

protect from light-induced degradation. Store immediately at -20°C or -80°C. Critical: Avoid

repeated freeze-thaw cycles to maintain structural integrity.

Phase 2: Preparation of Working Solutions (Aqueous
Dilution)

Thawing: Thaw a 50 µL aliquot of the 10 mM stock at room temperature immediately prior to

the experiment.

Intermediate Dilution: Dilute the stock 1:100 in the designated assay buffer (e.g., add 10 µL

of stock to 990 µL of buffer) to create a 100 µM intermediate solution. Note: The DMSO

concentration is now 1.0%, which may still induce solvent toxicity in sensitive primary cell

cultures.

Final Assay Dilution: Dilute the intermediate solution further into the culture media or

enzymatic reaction mix to reach the desired functional concentration (typically 1–10 µM).

This ensures the final DMSO concentration is ≤0.1%, effectively eliminating solvent-induced

artifacts.

Table 2: Serial Dilution Matrix for In Vitro Assays
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Desired Final
Concentration

Volume of 10 mM
Stock

Volume of Assay
Buffer / Media

Final DMSO
Concentration

100 µM 10 µL 990 µL 1.0% (Intermediate)

10 µM 1 µL 999 µL 0.1% (Safe for Cells)

1 µM 0.1 µL 999.9 µL 0.01% (Safe for Cells)

In Vitro Application: NOS Inhibition Assay
α-GGA acts as a competitive inhibitor of Nitric Oxide Synthase (NOS), competing directly with

the natural substrate L-arginine.

Enzymatic Assay Setup: Combine recombinant NOS enzyme, 10 µM L-arginine, essential

cofactors (NADPH, BH4), and varying concentrations of α-GGA (0.1 µM to 10 µM) in a 96-

well microplate.

Incubation: Incubate the reaction mixture at 37°C for 30 minutes.

Detection: Measure the reduction in nitric oxide (NO) production using the Griess reagent

system or fluorescent NO probes (e.g., DAF-2 DA).

Experimental Workflows & Mechanistic Pathways
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Fig 1. Step-by-step solvation and assay integration workflow for α-GGA.
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Fig 2. Mechanistic pathway of NOS competitive inhibition by α-GGA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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